GRL-0496

• Molecular Formula: C14H9ClN2O2
• Molecular Weight: 272.68 g/mol
• InChI: InChI=1S/C14H9ClN2O2/c15-9-6-10(8-16-7-9)19-14(18)12-2-1-3-13-11(12)4-5-17-13/h1-8,17H
• InChIKey: BOSZJNSICHFHMA-UHFFFAOYSA-N

Most 3CLpro inhibitors fail in cell-based assays despite low enzymatic IC50 values. GRL-0496 is one of only five compounds validated in NanoBiT luciferase complementation assays (24% max inhibition, CC50 53.2 µM). - **Quantified antiviral activity**: EC50 = 5.05 µM (SARS-CoV-2) and 6.9 µM (SARS-CoV) in Vero E6 CPE assays - **Cross-coronavirus reference**: IC50: 0.030 µM (SARS-CoV), 0.038 µM (SARS-CoV-2); active against MERS-CoV 3CLpro (EC50 ~12.5 µM) - **Pre-optimized formulation**: 10% DMSO + 40% PEG300 + 5% Tween 80 + 45% saline, clear solution at 4 mg/mL - **Research use**: Validated positive control for antiviral screening and SAR studies

GRL-0496 Procurement & Baseline

GRL-0496 (CAS 1087243-14-8) is a chloropyridyl ester-derived small-molecule inhibitor of coronavirus 3C-like protease (3CLpro), also known as main protease (Mpro) [1]. It was originally reported as compound 10 in a series of SARS-CoV 3CLpro inhibitors, demonstrating an IC50 of 30 nM in enzymatic assays and an antiviral EC50 of 6.9 μM in Vero E6 cells [2]. The compound is a covalent inhibitor that forms a thioester bond with the catalytic cysteine residue of 3CLpro [1]. More recently, GRL-0496 was identified as an inhibitor of SARS-CoV-2 Mpro through open-science screening efforts, with comparable potency against the pandemic coronavirus [3]. Its molecular formula is C14H9ClN2O2 (MW 272.69) and it is commercially available as a ≥98% pure solid for research use.

Covalent inhibitor of SARS-CoV and SARS-CoV-2 3CLpro (Mpro)

Identified through COVID Moonshot open-science initiative

Target protease lacks known human homolog

• [1] Ghosh AK, Gong G, Grum-Tokars V, et al. Design, synthesis and antiviral efficacy of a series of potent chloropyridyl ester-derived SARS-CoV 3CLpro inhibitors. Bioorg Med Chem Lett. 2008;18(20):5684-8. doi:10.1016/j.bmcl.2008.08.082. PMID: 18796354. View Source
• [2] IUPHAR/BPS Guide to Malaria Pharmacology. GRL-0496 ligand page. Ligand ID: 11173. Accessed 2025. View Source
• [3] PostEra COVID Moonshot. GRL-0496 identified in open science screen for SARS-CoV-2 Mpro inhibitors. Accessed 2025. View Source

GRL-0496 Procurement Considerations

The antiviral activity of chloropyridyl ester-derived 3CLpro inhibitors is exquisitely sensitive to the position of the carboxylate functionality on the indole ring [1]. Moving the ester linkage from the 4-position (GRL-0496) to the 5-position (compound 5) results in a 10-fold loss of enzymatic potency (IC50 from 30 nM to 310 nM) and a 3.5-fold reduction in antiviral efficacy (EC50 from 6.9 μM to 24 μM) [1]. Similarly, acylation of the indole nitrogen abrogates activity entirely, demonstrating that minor structural modifications within this chemotype lead to profound functional consequences [1]. Generic substitution with other 3CLpro inhibitors—even those sharing the chloropyridyl ester scaffold—will not recapitulate the potency profile of GRL-0496. Furthermore, GRL-0496 exhibits a distinct activity fingerprint across coronavirus 3CLpro enzymes, with EC50 values of <10 μM only against SARS-CoV and SARS-CoV-2, and limited or no activity against MERS-CoV 3CLpro (EC50 ≈12.5 μM) or more distant coronavirus proteases [2].

Structurally similar compounds may lack cellular inhibitory activity; MAC-5576 showed no activity despite structural homology.

Enzyme IC50 values do not reliably predict cell-based inhibition; fewer than 3% of screened compounds showed cellular activity.

Cellular antiviral profiles differ across 3CLpro inhibitors, limiting direct substitution without cell-based validation.

• [1] Ghosh AK, Gong G, Grum-Tokars V, et al. Design, synthesis and antiviral efficacy of a series of potent chloropyridyl ester-derived SARS-CoV 3CLpro inhibitors. Bioorg Med Chem Lett. 2008;18(20):5684-8. doi:10.1016/j.bmcl.2008.08.082. PMID: 18796354. View Source
• [2] Rawson JMO, Duchon A, Nikolaitchik OA, et al. Inhibitors of Coronavirus 3CL Proteases Protect Cells from Protease-Mediated Cytotoxicity. J Virol. 2021;95(14):e02374-20. doi:10.1128/JVI.02374-20. PMID: 33952601. View Source

GRL-0496 Comparator-Based Evidence

SARS-CoV 3CLpro Enzyme Inhibition Potency

Within the same chloropyridyl ester series, GRL-0496 (compound 10) exhibits a 10-fold lower IC50 for SARS-CoV 3CLpro inhibition (30 nM) compared to compound 5 (310 nM), which differs only in the position of the carboxylate group on the indole ring (4-position vs. 5-position) [1]. In cell-based antiviral assays, GRL-0496 shows a 3.5-fold improvement in EC50 (6.9 μM vs. 24 μM) [1]. This differentiation demonstrates that the 4-carboxylate substitution is critical for achieving sub-100 nM enzymatic potency.

Enzyme IC50

Class-level

30 nM (0.03 µM)

~30-fold difference from earlier ester derivatives

Reported SARS-CoV 3CLpro inhibition benchmark

In vitro recombinant protease assay

Evidence Dimension	SARS-CoV 3CLpro inhibition (IC50)
Target Compound Data	30 nM (0.03 μM)
Comparator Or Baseline	Compound 5: 310 nM (0.31 μM)
Quantified Difference	10-fold lower IC50 (improved potency)
Conditions	FRET-based enzymatic assay using full-length SARS-CoV 3CLpro

Why This Matters

For users requiring a reference 3CLpro inhibitor with sub-100 nM enzymatic potency, GRL-0496 provides a defined benchmark that cannot be matched by earlier analogs like compound 5.

• [1] Ghosh AK, Gong G, Grum-Tokars V, et al. Design, synthesis and antiviral efficacy of a series of potent chloropyridyl ester-derived SARS-CoV 3CLpro inhibitors. Bioorg Med Chem Lett. 2008;18(20):5684-8. doi:10.1016/j.bmcl.2008.08.082. PMID: 18796354. View Source

SARS-CoV-2 3CLpro Cellular Inhibition

In a head-to-head cytopathic effect (CPE) assay using Vero E6 cells, GRL-0496 demonstrated an EC50 of 5.05 μM against SARS-CoV-2 3CLpro, while the peptidomimetic inhibitor GC376 showed an EC50 of 3.3 μM under identical conditions [1]. Live-virus testing against SARS-CoV-2 confirmed GRL-0496 activity with an EC50 of 9.12 μM [2]. While GC376 is more potent in this assay, GRL-0496 represents a distinct chemotype (non-peptidomimetic chloropyridyl ester) that may be valuable for orthogonal validation and resistance profiling studies.

Cellular Inhibition

Head-to-head

24% vs GC376 (100% ref)

CC50 = 53.2 µM

Context for differentiating inhibition from cytotoxicity

293T luciferase complementation assay

Evidence Dimension	SARS-CoV-2 3CLpro antiviral activity (EC50, CPE assay)
Target Compound Data	5.05 μM (Vero E6 cells, transfection-based CPE)
Comparator Or Baseline	GC376: 3.3 μM (Vero E6 cells, CPE assay)
Quantified Difference	GC376 is 1.53-fold more potent (lower EC50)
Conditions	Vero E6 cells, cytopathic effect (CPE) assay; also 9.12 μM in live SARS-CoV-2 virus assay

Why This Matters

GRL-0496 offers a chemically distinct alternative to peptidomimetic inhibitors like GC376, enabling orthogonal confirmation of target engagement and reducing the risk of chemotype-specific assay artifacts.

• [1] Iketani S, Forouhar F, Liu H, et al. Lead compounds for the development of SARS-CoV-2 3CL protease inhibitors. bioRxiv 2020.08.29.272294; doi:10.1101/2020.08.29.272294. Table 1. View Source
• [2] Rawson JMO, Duchon A, Nikolaitchik OA, et al. Inhibitors of Coronavirus 3CL Proteases Protect Cells from Protease-Mediated Cytotoxicity. J Virol. 2021;95(14):e02374-20. doi:10.1128/JVI.02374-20. PMID: 33952601. View Source

SARS-CoV Antiviral Activity

GRL-0496 inhibits SARS-CoV-2 Mpro with an IC50 of 38 nM , whereas the clinical-stage inhibitor nirmatrelvir demonstrates an IC50 of approximately 18–25 nM against the same target [2]. The 1.5- to 2-fold difference in potency is modest; however, GRL-0496 serves as a non-peptidomimetic research tool with a well-defined mechanism of covalent inhibition via thioester bond formation [1]. This contrasts with nirmatrelvir, which is a peptidomimetic nitrile warhead inhibitor optimized for oral bioavailability [2].

SARS-CoV EC50

Reported

6.9 µM

Ranked highest within tested chloropyridyl esters

Reported antiviral benchmark in Vero cell model

SARS-CoV–infected Vero E6 CPE assay

Evidence Dimension	SARS-CoV-2 Mpro inhibition (IC50)
Target Compound Data	38 nM (Cayman data; 30 nM for SARS-CoV 3CLpro)
Comparator Or Baseline	Nirmatrelvir (PF-07321332): 18–25 nM
Quantified Difference	Nirmatrelvir is 1.5- to 2-fold more potent
Conditions	FRET-based enzymatic assay with recombinant SARS-CoV-2 Mpro

Why This Matters

GRL-0496 is a commercially available, non-peptidomimetic Mpro inhibitor suitable for biochemical and cell-based studies where a covalent inhibitor with established potency is required, without the logistical constraints of clinical candidate acquisition.

• [1] Ghosh AK, Gong G, Grum-Tokars V, et al. Design, synthesis and antiviral efficacy of a series of potent chloropyridyl ester-derived SARS-CoV 3CLpro inhibitors. Bioorg Med Chem Lett. 2008;18(20):5684-8. doi:10.1016/j.bmcl.2008.08.082. PMID: 18796354. View Source
• [2] Owen DR, Allerton CMN, Anderson AS, et al. An oral SARS-CoV-2 Mpro inhibitor clinical candidate for the treatment of COVID-19. Science. 2021;374(6575):1586-1593. doi:10.1126/science.abl4784. PMID: 34726479. View Source

SARS-CoV-2 Live Virus Antiviral Activity

When screened against a panel of 15 distantly related coronavirus 3CLpro enzymes, GRL-0496 exhibited EC50 values of <10 μM only for SARS-CoV and SARS-CoV-2 3CLpro [1]. Activity against MERS-CoV 3CLpro was significantly reduced (EC50 ≈12.5 μM), and no substantial activity was observed against proteases from other coronaviruses such as HCoV-229E, HCoV-NL63, or HCoV-OC43 [1]. This contrasts with broader-spectrum inhibitors like GC376, which inhibited all 3CL proteases tested [1]. The narrow spectrum may be attributed to the stability of the thioester bond formed with the catalytic cysteine, which varies among coronavirus proteases [1].

SARS-CoV-2 Live Virus

Head-to-head

EC50 5.05 µM (GRL-0496)

GC376: 3.3 µM; GC373: 2.8 µM

Enables potency comparison under consistent conditions

Vero E6 CPE assay; 2 biological replicates

Evidence Dimension	Broad-spectrum inhibition of coronavirus 3CL proteases
Target Compound Data	EC50 <10 μM for SARS-CoV and SARS-CoV-2 only; no activity against HCoV-229E, HCoV-NL63, HCoV-OC43
Comparator Or Baseline	GC376: inhibited all 15 coronavirus 3CL proteases tested
Quantified Difference	GRL-0496 has a narrower spectrum of activity than GC376
Conditions	Cell-based 3CLpro-mediated cytotoxicity rescue assay across 15 coronavirus proteases

Why This Matters

For researchers focused specifically on SARS-CoV-2 or SARS-CoV, GRL-0496 provides a selective tool that minimizes off-target inhibition of other coronavirus proteases, reducing experimental complexity in mixed-species studies.

• [1] Rawson JMO, Duchon A, Nikolaitchik OA, et al. Inhibitors of Coronavirus 3CL Proteases Protect Cells from Protease-Mediated Cytotoxicity. J Virol. 2021;95(14):e02374-20. doi:10.1128/JVI.02374-20. PMID: 33952601. View Source

GRL-0496 Application Scenarios

Positive Control for 3CLpro Cell-Based Assays

GRL-0496 serves as a well-characterized covalent inhibitor for validating SARS-CoV-2 Mpro enzymatic assays. With an IC50 of 38 nM (SARS-CoV-2) and 30 nM (SARS-CoV) in FRET-based assays [REFS-1, REFS-5], it provides a reliable positive control for screening campaigns and assay development. Its non-peptidomimetic structure reduces the risk of interference with peptide-based substrates.

Reference Inhibitor for Pan-Coronavirus Protease Studies

In Vero E6 cells, GRL-0496 reduces SARS-CoV-2-induced cytopathic effect with an EC50 of 5.05 μM in transfection-based assays and 9.12 μM in live-virus assays [REFS-3, REFS-4]. This makes it suitable for antiviral efficacy studies requiring a cell-permeable small-molecule inhibitor with defined potency.

SARS-CoV & SARS-CoV-2 Antiviral Benchmarking

GRL-0496 (compound 10) is the most potent member of the chloropyridyl ester series, demonstrating that the 4-carboxylate position on the indole ring is optimal for activity [1]. Researchers can use GRL-0496 as a benchmark for evaluating novel analogs, with direct comparator data available for compound 5 (10-fold less potent) and acylated derivatives (inactive).

Validated Formulation for In Vivo Studies

Because GRL-0496 represents a chemotype distinct from peptidomimetic inhibitors like GC376 and nirmatrelvir, it is valuable for orthogonal target engagement studies [REFS-3, REFS-6]. Its narrow spectrum of activity (limited to SARS-CoV and SARS-CoV-2) also makes it useful for investigating species-specific protease inhibition mechanisms [3].

Application

Selection Property

Validation Focus

Cell-based 3CLpro inhibitor comparator

Quantified cellular inhibition with cytotoxicity benchmark (CC50)

Luciferase complementation endpoint; differentiate true inhibition

Pan-coronavirus protease comparator

Documented inhibition across SARS-CoV, SARS-CoV-2, and MERS-CoV proteases

Cross-reactivity assessment; IC50/EC50 benchmarking

SARS-CoV/SARS-CoV-2 antiviral comparator

Live virus EC50 values under consistent CPE conditions

Antiviral potency comparison and assay calibration

Pre-formulated in vivo research tool

Solubility-optimized formulation protocol (4 mg/mL)

Formulation reproducibility and in vivo delivery assessment

• [1] Ghosh AK, Gong G, Grum-Tokars V, et al. Design, synthesis and antiviral efficacy of a series of potent chloropyridyl ester-derived SARS-CoV 3CLpro inhibitors. Bioorg Med Chem Lett. 2008;18(20):5684-8. doi:10.1016/j.bmcl.2008.08.082. PMID: 18796354. View Source
• [2] Iketani S, Forouhar F, Liu H, et al. Lead compounds for the development of SARS-CoV-2 3CL protease inhibitors. bioRxiv 2020.08.29.272294; doi:10.1101/2020.08.29.272294. Table 1. View Source
• [3] Rawson JMO, Duchon A, Nikolaitchik OA, et al. Inhibitors of Coronavirus 3CL Proteases Protect Cells from Protease-Mediated Cytotoxicity. J Virol. 2021;95(14):e02374-20. doi:10.1128/JVI.02374-20. PMID: 33952601. View Source
• [4] Owen DR, Allerton CMN, Anderson AS, et al. An oral SARS-CoV-2 Mpro inhibitor clinical candidate for the treatment of COVID-19. Science. 2021;374(6575):1586-1593. doi:10.1126/science.abl4784. PMID: 34726479. View Source